3-(4-bromophenyl)-6-isopropyl-5-methyl-7H-furo[3,2-g]chromen-7-one

• Molecular Formula: C21H17BrO3
• Molecular Weight: 397.3 g/mol
• IUPAC Name: 3-(4-bromophenyl)-5-methyl-6-propan-2-ylfuro[3,2-g]chromen-7-one
• InChI: InChI=1S/C21H17BrO3/c1-11(2)20-12(3)15-8-16-17(13-4-6-14(22)7-5-13)10-24-18(16)9-19(15)25-21(20)23/h4-11H,1-3H3
• InChI Key: ZWLABPRZCUUTKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=CC3=C(C=C12)C(=CO3)C4=CC=C(C=C4)Br)C(C)C

Description

3-(4-Bromophenyl)-6-isopropyl-5-methyl-7H-furo[3,2-g]chromen-7-one is a synthetic furanocoumarin derivative characterized by a fused furochromenone core substituted with a 4-bromophenyl group at position 3, an isopropyl group at position 6, and a methyl group at position 3. Furanocoumarins are renowned for their photoreactivity and biological activities, including interactions with cytochrome P450 enzymes (CYP) and DNA intercalation properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-bromophenyl)-6-isopropyl-5-methyl-7H-furo[3,2-g]chromen-7-one typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Furochromenone Core: The initial step involves the synthesis of the furochromenone core through a cyclization reaction. This can be achieved by reacting a suitable phenol derivative with a furan derivative under acidic conditions.

Introduction of the Bromophenyl Group: The bromophenyl group is introduced via a bromination reaction. This step involves the reaction of the furochromenone core with bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a catalyst.

Addition of the Isopropyl and Methyl Groups: The isopropyl and methyl groups are introduced through alkylation reactions. This can be achieved by reacting the brominated furochromenone with isopropyl bromide and methyl iodide in the presence of a base such as potassium carbonate.

Industrial Production Methods

Industrial production of 3-(4-bromophenyl)-6-isopropyl-5-methyl-7H-furo[3,2-g]chromen-7-one follows similar synthetic routes but on a larger scale. The reactions are optimized for higher yields and purity, and the processes are designed to be cost-effective and environmentally friendly. Industrial methods may also involve the use of continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

3-(4-bromophenyl)-6-isopropyl-5-methyl-7H-furo[3,2-g]chromen-7-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to form alcohols or amines.

Substitution: The bromophenyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols to form substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium, chromium trioxide in acetic acid.

Reduction: Sodium borohydride in methanol or ethanol, lithium aluminum hydride in ether.

Substitution: Amines or thiols in the presence of a base such as sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols, amines.

Substitution: Substituted derivatives with various functional groups.

Scientific Research Applications

3-(4-bromophenyl)-6-isopropyl-5-methyl-7H-furo[3,2-g]chromen-7-one has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules. It is also studied for its reactivity and stability under different conditions.

Biology: The compound is investigated for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore the compound’s potential as a therapeutic agent for various diseases. Its unique structure makes it a candidate for drug development.

Industry: The compound is used in the development of new materials, including polymers and liquid crystals, due to its specific chemical properties.

Mechanism of Action

The mechanism of action of 3-(4-bromophenyl)-6-isopropyl-5-methyl-7H-furo[3,2-g]chromen-7-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to anticancer effects. The exact molecular targets and pathways are still under investigation, and further research is needed to fully understand the compound’s mechanism of action.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares 3-(4-bromophenyl)-6-isopropyl-5-methyl-7H-furo[3,2-g]chromen-7-one with key analogs from the evidence:

Compound	Substituents	Key Properties	Synthetic Pathway	Biological/Physicochemical Notes
Target Compound 3-(4-Bromophenyl)-6-isopropyl-5-methyl-7H-furo[3,2-g]chromen-7-one	3: 4-Bromophenyl 6: Isopropyl 5: Methyl	Likely enhanced metabolic stability due to bromine; moderate lipophilicity	Not explicitly described, but likely involves Sonogashira coupling or alkylation (analogous to ).	Potential CYP inhibition; photoreactivity similar to psoralens .
Methoxsalen (9-Methoxy-7H-furo[3,2-g]chromen-7-one)	9: Methoxy	UV absorption at 250–335 nm; used in photochemotherapy	Derived from natural bergaptol .	Clinically approved for psoriasis; forms DNA crosslinks under UV .
6-Butyl-5-methyl-3-phenyl-7H-furo[3,2-g]chromen-7-one	3: Phenyl 5: Methyl 6: Butyl	High lipophilicity (logP ~4.5); molar mass 332.39 g/mol	Alkylation of core structure with butyl groups.	Increased hydrophobicity may enhance membrane permeability.
3-(4-Fluorophenyl)-5-methyl-6-{2-oxo-2-[4-(2-pyridinyl)-1-piperazinyl]ethyl}-7H-furo[3,2-g]chromen-7-one	3: 4-Fluorophenyl 5: Methyl 6: Piperazinyl-pyridinyl oxoethyl	Polar side chain; potential CNS activity	Multi-step synthesis with piperazine coupling.	Fluorine enhances bioavailability; piperazinyl groups may confer receptor-binding specificity.
3-(Biphenyl-4-yl)-9-methyl-5-propyl-furo[3,2-g]chromen-7-one	3: Biphenyl 5: Propyl 9: Methyl	Extended aromatic system; molar mass ~360 g/mol	Suzuki-Miyaura cross-coupling for biphenyl attachment.	Biphenyl may improve π-π stacking with biological targets.
SL-BM (Spin-Labelled Bergamottin)	Geranyl chain at position 4	Paramagnetic properties; nitroxide motif	Alkylation of bergaptol with paramagnetic geranyl bromide.	Used in EPR studies to probe CYP3A4 interactions .

Key Findings from Comparative Studies

Isopropyl and methyl groups at positions 6 and 5, respectively, may reduce rotational freedom, enhancing conformational stability .

Photoreactivity: Like methoxsalen (), the target compound’s furochromenone core absorbs UV light (λmax ~250–335 nm), enabling DNA intercalation and photoreactive applications .

Synthetic Challenges: Bromophenyl incorporation may require palladium-catalyzed cross-coupling (e.g., Suzuki or Sonogashira), as seen in biphenyl analogs () . Isopropyl and methyl groups are typically introduced via alkylation or Friedel-Crafts reactions () .

Spectroscopic Characterization :

• ¹H-NMR : Methyl and isopropyl protons appear as doublets (δ ~1.2–1.3 ppm), similar to compound 32 in .
• IR : Strong carbonyl stretch at ~1730 cm⁻¹ (C7-ketone) and bromine-related peaks at ~600–800 cm⁻¹ .

Biological Activity

3-(4-bromophenyl)-6-isopropyl-5-methyl-7H-furo[3,2-g]chromen-7-one (CAS Number: 858748-16-0) is a synthetic compound belonging to the class of furochromones. This compound has garnered attention due to its potential biological activities, particularly in the fields of anticancer and antimicrobial research. This article provides a comprehensive overview of the biological activity of this compound, supported by data tables, case studies, and detailed research findings.

Chemical Structure and Properties

The molecular formula of 3-(4-bromophenyl)-6-isopropyl-5-methyl-7H-furo[3,2-g]chromen-7-one is C21H17BrO3, with a molecular weight of approximately 397.26 g/mol. The structure features a furochromone core with various substituents that may influence its biological activity.

Anticancer Activity

Recent studies have highlighted the anticancer potential of furochromones, including 3-(4-bromophenyl)-6-isopropyl-5-methyl-7H-furo[3,2-g]chromen-7-one. Research indicates that this compound exhibits significant antiproliferative effects against various human cancer cell lines.

Table 1: Anticancer Activity Data

Cell Line	IC50 (µM)	Mechanism of Action
A549	4.2	Induces G2/M phase arrest
KB31	3.8	Induces apoptosis
K562	5.6	Cell cycle arrest and apoptosis induction

The compound's mechanism involves inducing cell cycle arrest at the G2/M phase and promoting apoptosis in sensitive cell lines. This dual action suggests its potential as a therapeutic agent in cancer treatment.

Antimicrobial Activity

In addition to its anticancer properties, 3-(4-bromophenyl)-6-isopropyl-5-methyl-7H-furo[3,2-g]chromen-7-one has shown promising antimicrobial activity. Studies have demonstrated its effectiveness against both Gram-positive and Gram-negative bacteria.

Table 2: Antimicrobial Activity Data

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	25 µg/ml
Escherichia coli	50 µg/ml
Pseudomonas aeruginosa	30 µg/ml

These findings indicate that the compound possesses significant antibacterial properties, making it a candidate for further investigation in the development of new antimicrobial agents.

Structure-Activity Relationship (SAR)

A detailed structure-activity relationship (SAR) analysis has been conducted to understand how modifications to the chemical structure influence biological activity. The presence of bromine at the para position enhances the compound's potency compared to its non-brominated analogs.

Key Findings:

• Bromine Substitution: Increases antiproliferative activity.
• Isopropyl Group: Contributes to enhanced metabolic stability.
• Methyl Groups: Essential for maintaining activity; their removal significantly decreases potency.

Case Studies

• Study on Anticancer Effects: A study involving various human cancer cell lines demonstrated that treatment with 3-(4-bromophenyl)-6-isopropyl-5-methyl-7H-furo[3,2-g]chromen-7-one resulted in a dose-dependent reduction in cell viability, reinforcing its potential as an anticancer agent.
• Antimicrobial Efficacy Assessment: Another investigation assessed its antimicrobial efficacy against clinical isolates of bacteria, revealing significant inhibition at low concentrations, suggesting its potential use in treating bacterial infections.